Cas no 1706443-48-2 (5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester)

• Product Name: 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester
• CAS No: 1706443-48-2
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 5220163
• Update Time: 2025-10-21

5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester

• Inchi： 1S/C13H12ClNO2/c1-17-13(16)12-7-6-11(15-12)8-9-2-4-10(14)5-3-9/h2-7,15H,8H2,1H3
• InChI Key： SQRQGTMQAYFJSP-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=C(Cl)C=C2)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester

Comprehensive Overview of 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester (CAS No. 1706443-48-2)

The compound 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester (CAS No. 1706443-48-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring coupled with a 4-chloro-benzyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to other heterocyclic compounds known for their therapeutic properties.

In recent years, the demand for custom synthesis and high-purity intermediates like 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester has surged, driven by advancements in medicinal chemistry and preclinical studies. This compound’s methyl ester functionality enhances its solubility, a critical factor in formulation development. Laboratories and manufacturers frequently search for reliable suppliers of CAS No. 1706443-48-2, emphasizing the need for quality control and analytical validation to ensure consistency in research outcomes.

One of the trending topics in organic synthesis is the exploration of sustainable methodologies for producing complex intermediates. 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester can be synthesized via catalytic processes or green chemistry approaches, aligning with the global push for environmentally friendly practices. Questions such as “How to optimize the yield of pyrrole derivatives?” or “What are the latest spectroscopic techniques for characterizing such compounds?” are frequently encountered in academic and industrial forums.

The structure-activity relationship (SAR) of 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester is another area of intense study. Its chloro-substituted benzyl moiety may influence binding affinity in biological targets, making it a candidate for lead optimization in drug design. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions, addressing common queries like “What are the potential pharmacological applications of this compound?”

From a commercial perspective, the market for fine chemicals like CAS No. 1706443-48-2 is expanding, with applications ranging from material science to bioconjugation. Suppliers highlight its role in high-throughput screening and combinatorial chemistry, catering to the growing need for diverse chemical libraries. Ensuring regulatory compliance and batch-to-batch reproducibility remains a priority for stakeholders.

In summary, 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid methyl ester represents a versatile building block in modern chemistry. Its relevance to drug development, coupled with evolving synthetic strategies, positions it as a compound of enduring interest. As research continues, its potential to address unmet needs in therapeutic innovation and industrial applications will likely grow, reinforcing its importance in the scientific community.